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Introduction
Tataramide B is a naturally occurring compound reported to be isolated from the plant Datura

stramonium Linn., a member of the Solanaceae family. Despite its listing in chemical supplier

databases and a designated CAS number, detailed scientific literature regarding its isolation,

structural elucidation, and biological activity is conspicuously absent from publicly accessible

scientific journals and databases. This guide summarizes the currently available information on

Tataramide B and highlights the significant gaps in our understanding of this molecule.

Origin and Natural Source
The exclusive reported natural source of Tataramide B is the plant Datura stramonium,

commonly known as jimsonweed, devil's snare, or thorn apple[1]. This plant has a long history

in traditional medicine and is known to produce a wide array of bioactive secondary

metabolites, most notably tropane alkaloids and withanolides. However, Tataramide B does

not appear to be a major or well-studied constituent of this plant.

Chemical and Physical Properties
Information regarding the physicochemical properties of Tataramide B is limited to what is

provided by chemical suppliers. A summary of the available data is presented in Table 1.
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Table 1: Physicochemical Properties of Tataramide B

Property Value Source

CAS Number 187655-56-7 ChemFaces, ChemFarm

Molecular Formula C₃₆H₃₆N₂O₈ ChemFarm

Molecular Weight 624.69 g/mol ChemFarm

Physical Description Powder BioCrick

Purity >98% (as sold by suppliers) BioCrick, ChemFarm

Structural Information
A definitive, peer-reviewed structural elucidation of Tataramide B, including detailed NMR and

mass spectrometry data, is not available in the scientific literature. Chemical suppliers indicate

that the structure is consistent with NMR data, but the primary data has not been published.

Biological Activity and Signaling Pathways
There is currently no published scientific literature detailing the biological activity of Tataramide
B. Consequently, no signaling pathways or mechanisms of action have been identified or

proposed for this compound. The general phytochemical landscape of Datura stramonium is

rich with compounds exhibiting anticholinergic, anti-inflammatory, and cytotoxic activities;

however, any potential bioactivity of Tataramide B remains uninvestigated.

Experimental Protocols
The lack of primary scientific literature on Tataramide B means that there are no published

experimental protocols for its isolation, purification, or characterization. For researchers

interested in investigating this compound, a general workflow for the isolation of natural

products from a plant source would need to be adapted and optimized. A logical workflow for

such an endeavor is proposed in the diagram below.
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Figure 1: A generalized experimental workflow for the isolation and characterization of a natural

product like Tataramide B from a plant source.

Conclusion and Future Directions
Tataramide B represents a significant knowledge gap in the phytochemistry of Datura

stramonium. While its existence is suggested by its availability from commercial suppliers, the

absence of a primary scientific publication means that its structure, biosynthesis, and biological

functions remain unknown. This presents an opportunity for natural product researchers to

conduct a thorough phytochemical investigation of Datura stramonium to isolate and definitively

characterize Tataramide B. Such a study would be the first step in exploring its potential as a

novel bioactive compound and would provide the foundational data necessary for future

research in pharmacology and drug development.
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To cite this document: BenchChem. [Tataramide B: An Obscure Natural Product from Datura
stramonium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8023272#what-is-the-origin-and-natural-source-of-
tataramide-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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